Cas no 100237-68-1 (1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl-)
100237-68-1 structure
Product Name:1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl-
CAS No:100237-68-1
MF:C19H21N3
MW:291.390144109726
CID:167164
PubChem ID:6410595
Update Time:2025-04-19
1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl-
- N-(2,2-dimethylpropyl)-4-phenylphthalazin-1-amine
- 100237-68-1
- 1-Phthalazinamine, N-(2,2-dimethylpropyl)-4-phenyl-
- 1-neopentylamino-4-phenylphthalazine
- DTXSID00143047
- MLAKAXGSWVFAMA-UHFFFAOYSA-N
- N-(2,2-Dimethylpropyl)-4-phenyl-1-phthalazinamine
- SCHEMBL10351145
-
- Inchi: 1S/C19H21N3/c1-19(2,3)13-20-18-16-12-8-7-11-15(16)17(21-22-18)14-9-5-4-6-10-14/h4-12H,13H2,1-3H3,(H,20,22)
- InChI Key: MLAKAXGSWVFAMA-UHFFFAOYSA-N
- SMILES: N(C1=C2C=CC=CC2=C(C2C=CC=CC=2)N=N1)CC(C)(C)C
Computed Properties
- Exact Mass: 291.17373
- Monoisotopic Mass: 291.173548
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 37.8
Experimental Properties
- Density: 1.117
- Boiling Point: 490.7°Cat760mmHg
- Flash Point: 250.6°C
- Refractive Index: 1.631
- PSA: 37.81
- LogP: 4.82780
1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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